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Compound of Interest

Compound Name: Nitrosonium tetrafluoroborate

Cat. No.: B079821

For Researchers, Scientists, and Drug Development Professionals

Nitrosyl tetrafluoroborate, with the chemical formula NOBF4, is a versatile and powerful reagent
in synthetic chemistry and a valuable tool in the study of biological signaling pathways. This
document provides a comprehensive overview of its chemical properties, experimental
applications, and its relevance in the context of nitric oxide signaling.

Physicochemical Properties of Nitrosyl
Tetrafluoroborate

Nitrosyl tetrafluoroborate is a colorless crystalline solid.[1] It is composed of a nitrosonium
cation ([NOJ*) and a tetrafluoroborate anion ([BF4]~).[1] A summary of its key quantitative data
is presented in the table below.
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Property Value References
CAS Number 14635-75-7 [1][21[3][4]
Molecular Weight 116.81 g/mol [L112][31[41[5]
Molecular Formula NOBF4 [2][4]
Appearance Colorless crystalline solid [1]

Density 2.185 g/cm3 [1]

Melting Point 250 °C (sublimes) [1]

Solubility Decomposes in water [1]

Experimental Protocols and Applications

Nitrosyl tetrafluoroborate is a potent nitrosating and diazotizing agent, as well as a mild oxidant,
finding broad utility in organic synthesis.[1][6]

Preparation of Nitrosyl Tetrafluoroborate

A common laboratory-scale synthesis of nitrosyl tetrafluoroborate involves the reaction of
anhydrous hydrogen fluoride, boron trifluoride, and nitrogen dioxide in a suitable solvent like
nitromethane.[7]

Experimental Protocol:

A polyethylene reactor equipped for stirring and with a gas inlet and outlet is charged with
dry nitromethane.

The reactor is cooled to -20°C with continuous stirring under a slow stream of dry nitrogen.

Anhydrous hydrogen fluoride, boron trifluoride, and nitrogen dioxide are added sequentially
and slowly, maintaining the temperature below 0°C.

The precipitation of white NOBF4 occurs during the addition of nitrogen dioxide.
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» The precipitate is collected by filtration in a dry box, washed with nitromethane and carbon
tetrachloride, and dried in a vacuum desiccator.[7]

Application in Diazotization Reactions

NOBFa is highly effective for the diazotization of primary aromatic amines to form diazonium
tetrafluoroborate salts. These salts are important intermediates, for instance, in the Balz-
Schiemann reaction for the synthesis of aryl fluorides.[1][8]

Experimental Protocol for the Preparation of 4-Cyanobenzenediazonium Tetrafluoroborate:

e Dissolve 1.1 equivalents of NOBFa4 in dry acetonitrile under a nitrogen atmosphere with
stirring.

e Cool the mixture to -40°C.

e Add 1 equivalent of 4-aminobenzonitrile and stir for 30 minutes at -40°C.
» Continue stirring for another hour at room temperature.

» Precipitate the product by pouring the solution into cold diethyl ether.

o Collect the precipitate using a Bichner funnel and store it under nitrogen.[9]

Application in Nitrosation Reactions

NOBFa4 serves as an excellent reagent for the ipso-nitrosation of organotrifluoroborates,
providing a mild and selective method to produce nitroso compounds.[2]

General Experimental Protocol for Nitrosation of Potassium Aryltrifluoroborates:

» To a solution of potassium organotrifluoroborate (1 mmol) in acetonitrile (3 mL), add NOBFa4
(1.03 equivalents) in one portion.

« Stir the reaction, open to the air, at room temperature until the mixture becomes
homogeneous.

» Upon completion, add water and dichloromethane for extraction.
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o Separate the organic layer, and extract the aqueous layer with dichloromethane.

o Combine the organic layers, dry over sodium sulfate, filter, and concentrate under reduced
pressure to obtain the crude nitroso product.[2]

Relevance in Nitric Oxide Signaling

The nitrosonium cation (NO™) is a redox-related form of nitric oxide (NO), a critical signaling
molecule in numerous physiological and pathophysiological processes.[10] NO is known to
mediate a wide range of functions, including vasodilation, neurotransmission, and immune
responses.[11][12][13] The primary signaling pathway for NO involves the activation of soluble
guanylate cyclase (sGC), leading to the production of cyclic guanosine monophosphate
(cGMP).[12]

The NO/cGMP Signaling Pathway

The canonical nitric oxide signaling pathway is a fundamental mechanism in cellular
communication.
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Caption: The Nitric Oxide (NO) Signaling Pathway.

This pathway is a key target for drug development in areas such as hypertension and other
cardiovascular diseases.[12] The ability of compounds like NOBF4 to act as a source of the NO
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moiety makes them valuable tools for researchers studying these signaling cascades.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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